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Compound of Interest

Compound Name: 3-Chloropropanal

Cat. No.: B096773 Get Quote

An In-depth Technical Guide to 3-
Chloropropanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloropropanal (CAS No.

19434-65-2), a bifunctional molecule of significant interest in organic synthesis. This document

outlines its chemical and physical properties, details common synthetic methodologies, and

explores its reactivity and applications, with a focus on its role as a versatile building block in

the development of pharmaceuticals and other complex molecules.

Core Chemical Identifiers and Properties
3-Chloropropanal is a halogenated aldehyde valued for its dual reactivity. The presence of

both an aldehyde group and a chlorine atom allows for a wide range of chemical

transformations.[1]
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Identifier Value

CAS Number 19434-65-2[1][2][3]

Molecular Formula C₃H₅ClO[1][2][3]

Molecular Weight 92.52 g/mol [1][4]

IUPAC Name 3-chloropropanal[4]

Synonyms
3-Chloropropionaldehyde, β-

Chloropropionaldehyde[5]

Canonical SMILES C(CCl)C=O[2][3]

InChIKey FFDNRFMIOVQZMT-UHFFFAOYSA-N[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-Chloropropanal.

Property Value

Physical State Liquid

Boiling Point 130.5°C at 760 mmHg[3]

Melting Point < -20 °C[3]

Density 1.066 g/cm³[3]

Flash Point 26.4°C[3]

Vapor Pressure 9.68 mmHg at 25°C[3]

Refractive Index 1.4750 (estimate)[3]

XLogP3 0.3[3]

Hydrogen Bond Donor Count 0[3]

Hydrogen Bond Acceptor Count 1[3]

Rotatable Bond Count 2[3]
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Synthesis Methodologies
Several synthetic routes to 3-Chloropropanal have been established. The choice of method

often depends on the desired scale, purity requirements, and available starting materials.

Experimental Protocol: Synthesis from Acrolein and
Hydrogen Chloride
One common laboratory-scale synthesis involves the reaction of acrolein with hydrogen

chloride.[6] This method is followed by a reduction to yield 3-chloro-1-propanol, but the

intermediate, 3-chloropropionaldehyde (3-Chloropropanal), can be isolated.

Materials:

Acrolein

Hydrogen Chloride (gas or in a suitable solvent)

An inert solvent (e.g., diethyl ether, toluene, or tetrahydrofuran)[6]

Reaction vessel equipped with a stirrer, gas inlet, and cooling bath

Procedure:

Cool the reaction vessel containing acrolein dissolved in an inert solvent to a temperature

between -5°C and 18°C.[6][7]

Slowly bubble hydrogen chloride gas through the stirred solution, maintaining the

temperature within the specified range.

Monitor the reaction progress by appropriate analytical techniques (e.g., GC-MS, NMR).

Once the reaction is complete, the excess hydrogen chloride and solvent can be removed

under reduced pressure to yield crude 3-Chloropropanal.

Further purification can be achieved by distillation.
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Note: This reaction should be performed in a well-ventilated fume hood due to the toxicity and

volatility of acrolein and hydrogen chloride.

The following diagram illustrates a general workflow for the synthesis of 3-Chloropropanal.

General Synthesis Workflow for 3-Chloropropanal
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Caption: A simplified workflow for the synthesis and purification of 3-Chloropropanal.

Chemical Reactivity and Applications
The bifunctional nature of 3-Chloropropanal makes it a valuable intermediate in organic

synthesis.[1] The aldehyde group is susceptible to nucleophilic attack and oxidation, while the

chlorine atom can be displaced through nucleophilic substitution.

Key Reactions:

Nucleophilic Addition to the Carbonyl Group: The electrophilic carbonyl carbon readily reacts

with nucleophiles such as Grignard reagents and organolithium compounds to form new

carbon-carbon bonds, leading to secondary alcohols after workup.[1]

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 3-

chloropropanoic acid.[1]
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Reduction: Reduction of the aldehyde group yields 3-chloro-1-propanol, a useful solvent and

synthetic intermediate.[1]

Nucleophilic Substitution: The chlorine atom can be displaced by a variety of nucleophiles,

allowing for the introduction of different functional groups at the 3-position.

The diagram below illustrates the key reactive sites of 3-Chloropropanal and some of its

common transformations.
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Caption: Key reaction pathways of 3-Chloropropanal at its two functional groups.

Handling, Storage, and Safety
3-Chloropropanal should be handled with caution in a well-ventilated laboratory fume hood.

Due to the lack of extensive toxicological data, it should be treated as a potentially hazardous

substance. Personal protective equipment, including safety goggles, chemical-resistant gloves,

and a lab coat, should be worn at all times.
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Storage: Store in a cool, dry, and dark place in a tightly sealed container. It should be stored

away from incompatible materials such as strong oxidizing agents, strong bases, and strong

acids.

Spill and Disposal: In case of a spill, absorb the material with an inert absorbent and collect it in

a sealed container for disposal as hazardous chemical waste. All waste containing 3-
Chloropropanal must be disposed of in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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